Cas no 1804840-59-2 (3-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 3-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1804840-59-2
• MF: C₉H₆F₄INO₃
• MW: 379.046928882599
• CID: 4837620
• Update Time: 2025-06-11

3-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H6F4INO3/c10-3-4-1-5(14)8(18-9(11,12)13)15-6(4)2-7(16)17/h1H,2-3H2,(H,16,17)
• InChI Key： LRFOBPQJXUCZJS-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CC(=O)O)C(CF)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4

Additional information on 3-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetic acid

Introduction to 3-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1804840-59-2)

3-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804840-59-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly its substitution pattern involving fluorine, iodine, and trifluoromethoxy groups, endow it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The presence of a fluoromethyl group at the 3-position of the pyridine ring introduces a region of high reactivity, which can be exploited in various synthetic transformations. Fluorinated compounds are well-documented for their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles when incorporated into drug molecules. The iodo substituent at the 5-position provides another handle for further functionalization, enabling cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the trifluoromethoxy group at the 6-position contributes to the electron-withdrawing nature of the molecule, influencing its electronic properties and potentially modulating its interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines as privileged scaffolds in drug discovery. For instance, compounds featuring similar substitution patterns have been explored for their roles as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The acetic acid moiety at the 2-position further enhances the versatility of this compound, allowing for derivatization through esterification or amidation to tailor its solubility and pharmacological properties.

In the context of current research, 3-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetic acid has been utilized as a key building block in the synthesis of novel therapeutic agents. One notable area of interest is its application in developing small-molecule inhibitors targeting aberrant signaling pathways implicated in cancer. The combination of fluorine and iodine substituents makes this compound an attractive precursor for generating libraries of compounds that can be screened for activity against specific enzymes or receptors. Additionally, the trifluoromethoxy group has been shown to enhance binding affinity in certain protein-ligand interactions, making it a valuable feature for optimizing drug-like properties.

The synthesis of this compound typically involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies often include halogenation reactions to introduce the iodine substituent, followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions to install the fluoromethyl and trifluoromethoxy groups. The final step often involves carboxylation or esterification to incorporate the acetic acid functionality. Advanced techniques such as palladium-catalyzed coupling reactions have been particularly effective in constructing the desired pyridine core with high regioselectivity.

The pharmacological potential of 3-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetic acid is further underscored by its structural similarity to known bioactive molecules. For example, analogs with similar substitution patterns have demonstrated inhibitory effects on enzymes such as tyrosine kinases and Janus kinases, which are overexpressed in various cancers. The fluorine atoms are particularly critical in these interactions, as they can modulate hydrogen bonding networks and hydrophobic interactions with target proteins. Moreover, computational studies have suggested that the electronic distribution around the pyridine ring is highly influenced by these substituents, potentially affecting binding modes and efficacy.

In conclusion, 3-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1804840-59-2) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features—comprising fluorine, iodine, and trifluoromethoxy groups—make it a versatile intermediate for synthesizing novel therapeutic agents with enhanced pharmacological properties. As research continues to uncover new applications for fluorinated heterocycles, this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.